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Compound of Interest

Compound Name: Methylallyl trisulfide

Cat. No.: B1202920 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Methylallyl Trisulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylallyl trisulfide, also known as allyl methyl trisulfide (AMTS), is an organosulfur

compound naturally found in plants of the Allium genus, such as garlic (Allium sativum) and

onions (Allium cepa)[1][2][3]. It is a significant contributor to the characteristic flavor and aroma

of these plants[4]. Beyond its role in food chemistry, methylallyl trisulfide has garnered

attention for its diverse biological activities, including antimicrobial, antioxidant, anti-

inflammatory, and anticancer properties[1]. This technical guide provides a comprehensive

overview of the physical and chemical properties of methylallyl trisulfide, along with detailed

experimental protocols and visualizations of its biological pathways and experimental

workflows.

Physical Properties
Methylallyl trisulfide is a yellow, oily liquid with a strong, garlic-like odor. It is an oil-soluble

component found in garlic. A summary of its key physical properties is presented in the table

below.
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Property Value Source(s)

Molecular Formula C4H8S3

Molecular Weight 152.30 g/mol

Appearance Yellow liquid

Odor Strong garlic-like

Boiling Point
28-30 °C at 0.05 mmHg; 47 °C

at 0.80 mmHg

Density 1.100 to 1.160 g/cm³ at 20 °C

Refractive Index 1.580 to 1.610 at 20 °C

Vapor Pressure 0.05 mmHg at 25 °C

Flash Point 32.22 °C (90.00 °F)

Solubility
Slightly soluble in water;

Soluble in alcohol

logP (o/w) 2.647 (estimated)

Chemical Properties
The chemical reactivity of methylallyl trisulfide is largely dictated by the trisulfide linkage and

the allyl group. The trisulfide bond is relatively unstable and can be subject to various chemical

transformations. The compound is stable at normal temperatures and pressures.
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Property Description Source(s)

Chemical Structure

A methyl group and an allyl

group linked by a trisulfide

chain.

SMILES CSSSCC=C

InChI
InChI=1S/C4H8S3/c1-3-4-6-7-

5-2/h3H,1,4H2,2H3

Stability

Stable under normal

temperatures and pressures.

The trisulfide functionality is

inherently unstable and prone

to chemical transformations.

Reactivity

The trisulfide group can

undergo reduction to form

simpler sulfides or oxidation to

form sulfoxides and sulfones.

The allyl group's double bond

allows for addition reactions.

Decomposition

Thermal decomposition can

lead to the formation of other

sulfur-containing compounds

like diallyl disulfide and diallyl

tetrasulfide.

Experimental Protocols
Synthesis of Methylallyl Trisulfide
An improved synthesis method for trisulfides has been reported, which can be adapted for

methylallyl trisulfide. A general procedure for the synthesis of unsymmetrical trisulfides

involves the reaction of a thiol with a thiadiazole derivative.

Materials:
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Methanethiol

Allyl mercaptan

3,4-dichloro-1,2,5-thiadiazole

Triethylamine

1-Propanol

Ethyl acetate

n-Hexane

Hydrochloric acid (aqueous solution)

Procedure:

Dissolve the starting thiol (e.g., methanethiol or allyl mercaptan, 5 mmol) and triethylamine

(5.5 mmol) in 5 mL of 1-propanol and stir for 20 minutes.

Add a solution of 3,4-dichloro-1,2,5-thiadiazole (2.5 mmol) in 5 mL of 1-propanol dropwise to

the flask.

Stir the mixture until the 3,4-dichloro-1,2,5-thiadiazole is completely consumed, monitoring

the reaction progress by Thin Layer Chromatography (TLC).

Add 5 mL of an aqueous HCl solution and continue stirring for 20 minutes.

Extract the desired trisulfide with ethyl acetate (3 x 5 mL).

The pure liquid trisulfide can be obtained after solvent removal.

Identification and Quantification by Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a standard method for the identification and quantification of volatile compounds like

methylallyl trisulfide in essential oils.
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Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column suitable for volatile sulfur compounds (e.g., DB-5ms).

Procedure:

Sample Preparation: Dilute the essential oil or sample containing methylallyl trisulfide in a

suitable solvent (e.g., dichloromethane).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

GC Separation: Use a temperature program to separate the components of the mixture. A

typical program might start at a low temperature (e.g., 40°C), hold for a few minutes, and

then ramp up to a higher temperature (e.g., 250°C).

MS Detection: As the separated components elute from the GC column, they enter the mass

spectrometer, where they are ionized and fragmented. The mass spectrum of each

component is recorded.

Identification: Identify methylallyl trisulfide by comparing its retention time and mass

spectrum with that of a known standard or by matching the mass spectrum to a library

database.

Quantification: Quantify the amount of methylallyl trisulfide by integrating the peak area

and comparing it to a calibration curve generated from known concentrations of a pure

standard.

Stability Assessment by High-Performance Liquid
Chromatography (HPLC)
The stability of trisulfide compounds can be evaluated using HPLC. The following protocol is

adapted from a study on diallyl trisulfide and can be applied to methylallyl trisulfide.

Instrumentation:
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HPLC system with a UV detector.

C18 reverse-phase column.

Procedure:

Sample Preparation: Prepare a solution of methylallyl trisulfide in a suitable solvent (e.g.,

methanol or acetonitrile) at a known concentration.

Stress Conditions: Subject the sample solutions to various stress conditions, such as

different temperatures (e.g., 4°C, 25°C, 40°C), pH values, and light exposure, for a defined

period.

HPLC Analysis: At specified time points, inject an aliquot of each stressed sample into the

HPLC system.

Chromatographic Separation: Use an isocratic or gradient elution with a mobile phase (e.g.,

a mixture of acetonitrile and water) to separate the parent compound from any degradation

products.

Detection and Quantification: Monitor the elution profile with a UV detector at an appropriate

wavelength. The concentration of the remaining methylallyl trisulfide is determined by

comparing its peak area to that of a non-stressed control sample.

Data Analysis: Plot the percentage of remaining methylallyl trisulfide against time for each

stress condition to determine its stability profile.

Signaling Pathways and Visualizations
Methylallyl trisulfide has been shown to exert its anti-inflammatory effects by inhibiting the

NF-κB and MAPK signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1202920?utm_src=pdf-body
https://www.benchchem.com/product/b1202920?utm_src=pdf-body
https://www.benchchem.com/product/b1202920?utm_src=pdf-body
https://www.benchchem.com/product/b1202920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

LPS

TLR4

binds

MAPK Pathway

activates

IKK

activates

Inflammatory Gene
Expression

activates

IκB

phosphorylates

NF-κB

releases

translocates to nucleus
and activates

Methylallyl Trisulfide

inhibitsinhibits

Garlic Cloves Steam Distillation Solvent Extraction
(e.g., Dichloromethane)

Concentration under
Reduced Pressure GC-MS Analysis Identification of

Methylallyl Trisulfide Quantification Results

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1202920?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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